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Compound of Interest

Compound Name: 2,2-Dimethyl-3-octanone

CAS No.: 5340-64-7

Cat. No.: B1266652 Get Quote

This guide provides a comprehensive technical overview of 2,2-Dimethyl-3-octanone, a

ketone of interest to researchers, scientists, and professionals in drug development and

organic synthesis. This document delves into its fundamental chemical and physical properties,

offers a detailed synthetic protocol, and discusses its potential applications, all while adhering

to the highest standards of scientific integrity.

Introduction and Chemical Identity
2,2-Dimethyl-3-octanone, also known as tert-butyl pentyl ketone, is an aliphatic ketone with

the chemical formula C10H20O.[1][2] Its structure features a carbonyl group at the third

position of an eight-carbon chain, with two methyl groups attached to the second carbon. This

substitution pattern, particularly the presence of a sterically hindering tert-butyl group adjacent

to the carbonyl, imparts unique reactivity and physicochemical properties to the molecule,

making it a subject of interest in synthetic chemistry.

The fundamental identifiers for 2,2-Dimethyl-3-octanone are:

IUPAC Name: 2,2-dimethyloctan-3-one[2]

CAS Number: 5340-64-7[1][2]

Molecular Formula: C10H20O[1][2]
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Molecular Weight: 156.27 g/mol [1]

Below is a diagram illustrating the molecular structure of 2,2-Dimethyl-3-octanone.

Molecular Structure of 2,2-Dimethyl-3-octanone

CH₃

C

C CH₃ CH₃

CH₂ O

CH₂

CH₂

CH₂

CH₃

Click to download full resolution via product page

Caption: 2D structure of 2,2-Dimethyl-3-octanone.

Physicochemical Properties
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A thorough understanding of the physicochemical properties of 2,2-Dimethyl-3-octanone is

essential for its application in research and development. The following table summarizes its

key properties.

Property Value Source

Molecular Formula C10H20O [1], [2]

Molecular Weight 156.27 g/mol [1]

Normal Boiling Point 478.84 K [1]

Normal Melting Point 254.81 K [1]

LogP (Octanol/Water Partition

Coefficient)
3.182 [1]

Water Solubility (log10WS in

mol/l)
-3.05 [1]

Enthalpy of Vaporization

(ΔvapH°)
43.30 kJ/mol [1]

Enthalpy of Fusion (ΔfusH°) 15.84 kJ/mol [1]

Synthesis and Experimental Protocol
The synthesis of sterically hindered ketones such as 2,2-Dimethyl-3-octanone often requires

specific strategies to overcome the steric hindrance of the tert-butyl group. A common and

effective method involves the acylation of an organometallic reagent. The following protocol

describes a representative synthesis of a tert-butyl ketone, which can be adapted for 2,2-
Dimethyl-3-octanone.

Synthesis of a tert-Butyl Ketone via Acylation of an
Organocuprate Reagent
This protocol is based on the well-established reaction of an acid chloride with a lithium

dialkylcuprate.
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Core Directive: The causality behind choosing an organocuprate reagent lies in its "softer"

nucleophilic character compared to Grignard or organolithium reagents. This selectivity

minimizes the common side reaction of tertiary alcohol formation that occurs when more

reactive organometallics add twice to the acid chloride.

Reagent Preparation Acylation Reaction Work-up and Purification

Start Prepare Lithium Phenylthio(tert-butyl)cuprate Add Hexanoyl Chloride 
to Cuprate Solution Stir at Low Temperature Quench Reaction Extract with Ether Wash Organic Layer Dry and Concentrate Purify by Distillation End Product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2,2-Dimethyl-3-octanone.

Step-by-Step Methodology:

Preparation of Lithium Phenylthio(tert-butyl)cuprate:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

nitrogen inlet, and a septum, add a solution of tert-butyllithium in pentane under a nitrogen

atmosphere.

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add a solution of copper(I) iodide in anhydrous tetrahydrofuran (THF) to the stirred

tert-butyllithium solution.

To this mixture, add a solution of thiophenol in anhydrous THF. Allow the mixture to warm

to 0 °C and stir for 30 minutes to form the lithium phenylthio(tert-butyl)cuprate reagent.

Acylation Reaction:

Cool the freshly prepared cuprate solution back down to -78 °C.

Slowly add a solution of hexanoyl chloride in anhydrous THF to the stirred cuprate solution

via a syringe pump. The reaction is exothermic and the addition rate should be controlled
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to maintain the low temperature.

After the addition is complete, stir the reaction mixture at -78 °C for an additional 2 hours.

Work-up and Purification:

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.

Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers and wash with saturated aqueous sodium bicarbonate

solution (2 x 50 mL) and then with brine (1 x 50 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by vacuum distillation to obtain 2,2-Dimethyl-3-octanone as a

colorless liquid.

Applications in Research and Development
While specific applications of 2,2-Dimethyl-3-octanone in drug development are not

extensively documented in publicly available literature, its structural features suggest its utility

in several areas of organic synthesis and medicinal chemistry.

Intermediate in Organic Synthesis: Ketones are versatile intermediates in organic synthesis.

The sterically hindered nature of 2,2-Dimethyl-3-octanone can be exploited to achieve high

selectivity in certain reactions. For instance, its enolate, formed under specific conditions,

can participate in stereoselective aldol additions. The tert-butyl group can act as a directing

group or a bulky protecting group in multi-step syntheses.

Scaffold for Novel Compounds: The molecular framework of 2,2-Dimethyl-3-octanone can

serve as a starting point for the synthesis of more complex molecules with potential

biological activity. Derivatization of the ketone functionality can lead to a variety of

compounds, including alcohols, amines, and heterocyclic systems.
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Reaction Solvent in Pharmaceutical Manufacturing: Based on the properties of similar

ketones, 2,2-Dimethyl-3-octanone could potentially be used as a reaction solvent in

pharmaceutical manufacturing.[3] Its moderate boiling point makes it suitable for reactions at

elevated temperatures without the need for high-pressure equipment.[3]

Safety and Handling
Although a specific Safety Data Sheet (SDS) for 2,2-Dimethyl-3-octanone is not readily

available, the safety precautions for similar ketones, such as 2-octanone, provide a reliable

guide for its handling.

Hazards: Assumed to be a flammable liquid and vapor.[4][5][6][7] May be harmful if it comes

into contact with skin.[4][6][7]

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.[4][5][6][7]

Keep the container tightly closed.[4][5][6]

Use in a well-ventilated area.

Wear protective gloves, clothing, eye, and face protection.[5][6]

Ground/bond container and receiving equipment to prevent static discharge.[4][5][6]

References
Cheméo. (n.d.). Chemical Properties of 2,2-Dimethyl-3-octanone (CAS 5340-64-7).

Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 138462, 2,2-Dimethyl-3-octanone. Retrieved from [Link]

Organic Syntheses. (n.d.). tert-BUTYL PHENYL KETONE. Retrieved from [Link]

LookChem. (n.d.). Synthetic Approach of tert-Butyl phenyl ketone. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1266652?utm_src=pdf-body
https://pdf.benchchem.com/156/Applications_of_2_4_Dimethyl_3_pentanone_in_Pharmaceutical_Manufacturing.pdf
https://pdf.benchchem.com/156/Applications_of_2_4_Dimethyl_3_pentanone_in_Pharmaceutical_Manufacturing.pdf
https://www.benchchem.com/product/b1266652?utm_src=pdf-body
https://www.sigmaaldrich.com/DE/en/sds/aldrich/w280208?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC129420025&countryCode=US&language=en
https://www.synerzine.com/docs/sds/W1510%20SDS%20(US-English).pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_methyl_hexyl_ketone__2-octanone__280200_EU-EN_SDS.pdf
https://www.sigmaaldrich.com/DE/en/sds/aldrich/w280208?userType=undefined
https://www.synerzine.com/docs/sds/W1510%20SDS%20(US-English).pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_methyl_hexyl_ketone__2-octanone__280200_EU-EN_SDS.pdf
https://www.sigmaaldrich.com/DE/en/sds/aldrich/w280208?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC129420025&countryCode=US&language=en
https://www.synerzine.com/docs/sds/W1510%20SDS%20(US-English).pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_methyl_hexyl_ketone__2-octanone__280200_EU-EN_SDS.pdf
https://www.sigmaaldrich.com/DE/en/sds/aldrich/w280208?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC129420025&countryCode=US&language=en
https://www.synerzine.com/docs/sds/W1510%20SDS%20(US-English).pdf
https://www.fishersci.com/store/msds?partNumber=AC129420025&countryCode=US&language=en
https://www.synerzine.com/docs/sds/W1510%20SDS%20(US-English).pdf
https://www.sigmaaldrich.com/DE/en/sds/aldrich/w280208?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC129420025&countryCode=US&language=en
https://www.synerzine.com/docs/sds/W1510%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b1266652?utm_src=pdf-body
https://www.chemeo.com/cid/43-223-2/2-2-Dimethyl-3-octanone
https://www.benchchem.com/product/b1266652?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/138462
http://www.orgsyn.org/demo.aspx?prep=cv6p0234
https://www.lookchem.com/chempedia/synthetic-approach-of/tert-butyl-phenyl-ketone-cas-no-937-19-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ACS Publications. (2025, July 25). Noncovalent Interaction Effects on the Acyl Radical

Reaction of Bicyclo[2.2.2]octanone: Selective Formation of Rearrangement and Cyclization

Products. Organic Letters. Retrieved from [Link]

Google Patents. (n.d.). CN105348055A - Synthetic method for tert-butyl methyl ketone.

Synerzine. (2019, January 15). SAFETY DATA SHEET 2-Octanone. Retrieved from [Link]

Axxence. (n.d.). epos-SDB 2025.1. Retrieved from [Link]

Scribd. (n.d.). Simple and Convenient Synthesis of Tert-Butyl | PDF | Ester | Ketone.

Retrieved from [Link]

Google Patents. (n.d.). CN103787971A - Preparation method of tert-butyl ester.

ChemSynthesis. (2025, May 20). 2,2-dimethyl-3-octanone. Retrieved from [Link]

Organic Syntheses. (n.d.). Cyclohexanone, 3-hydroxy-2,2-dimethyl-, (S)-. Retrieved from

[Link]

Kelvin Natural Mint. (n.d.). 3-Octanone Manufacturers Exporters Suppliers In India.

Retrieved from [Link]

Wikipedia. (n.d.). Sock. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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